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Compound of Interest

Compound Name: Diphenyl Chlorophosphonate-d10

Cat. No.: B15553183

Technical Guide: Diphenyl Chlorophosphonate-
d1o0

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties of
Diphenyl Chlorophosphonate-d10. It should be noted that detailed experimental data for the
deuterated form (d10) is not readily available in public literature. Therefore, this document
primarily presents the established data for the non-deuterated analogue, Diphenyl
Chlorophosphonate, and provides theoretical values for the d10 variant where applicable. The
reactivity and general chemical behavior are expected to be comparable between the two
forms.

Chemical and Physical Properties

Diphenyl Chlorophosphonate-d10 is the deuterated form of Diphenyl Chlorophosphonate,
where the ten hydrogen atoms on the two phenyl rings are replaced with deuterium. This
isotopic labeling is useful in various research applications, including mechanistic studies and as
an internal standard in mass spectrometry-based analyses.

General Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15553183?utm_src=pdf-interest
https://www.benchchem.com/product/b15553183?utm_src=pdf-body
https://www.benchchem.com/product/b15553183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Diphenyl Diphenyl
Property Chlorophosphonat  Chlorophosphonat  Reference(s)
e (Non-deuterated) e-d10 (Calculated)
Molecular Formula C12H10CIOsP C12D10CIO3P [1112]
Molecular Weight 268.63 g/mol 278.70 g/mol [1][2]
Clear colorless to light  Not specified,
Appearance o o [2][3]
yellow liquid expected to be similar
Not specified,
Odor Pungent o [3]
expected to be similar
Physical Properties
Value (for non-deuterated
Property Reference(s)
form)
Boiling Point 314-316 °C at 272 mmHg [2]
Density 1.296 g/mL at 25 °C [2]

Refractive Index

n20/D 1.55

[2]

Vapor Pressure

10 mmHg at 190 °C

[2]

Solubility

Insoluble in water, may
decompose. Soluble in
chloroform and DMSO.

[3]

Reactivity and Stability

Diphenyl Chlorophosphonate is a moisture-sensitive compound and should be handled under

an inert atmosphere.[4] It is incompatible with bases (including amines), strong oxidizing

agents, and alcohols.[3] Reaction with water can liberate toxic gas.

Spectroscopic Data

Detailed spectroscopic data for Diphenyl Chlorophosphonate-d10 is not available. The

following represents expected differences from the non-deuterated form:
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e 1H NMR: The proton signals corresponding to the phenyl rings will be absent.

e Mass Spectrometry: The molecular ion peak will be shifted to a higher m/z value
corresponding to the increased molecular weight. The fragmentation pattern may also show
characteristic losses of deuterated fragments.

» IR Spectroscopy: The C-D stretching vibrations will appear at a lower frequency (around
2250 cm~1) compared to the C-H stretching vibrations (around 3050 cm~1) of the non-
deuterated compound.

Experimental Protocols

Detailed experimental protocols for the synthesis and use of Diphenyl Chlorophosphonate-
d10 are not widely published. However, its synthesis would likely follow established methods
for the non-deuterated compound, starting with deuterated phenol.

General Synthesis of Diphenyl Chlorophosphonate

One common method for the synthesis of Diphenyl Chlorophosphonate involves the reaction of
phenol with phosphorus oxychloride. A more specific patented method involves reacting
diphenyl phosphate with bis(trichloromethyl)carbonate in an organic solvent.[5]

Reaction Scheme:

Phenol-d5 2 equivalents

I
| :(Diphenyl Chlorophosphonate-dlo] HCI

[ Phosphorus Oxychloride (POCIs) ]

Click to download full resolution via product page

Caption: General synthesis of Diphenyl Chlorophosphonate-d10.

General Phosphorylation Reaction
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Diphenyl Chlorophosphonate is a versatile phosphorylating agent used in the synthesis of
various organic phosphates, including those in drug development.[4]

Experimental Workflow:
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Reaction Setup

Substrate (ROH)
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Caption: General workflow for phosphorylation using Diphenyl Chlorophosphonate-d10.
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Applications in Drug Development

Diphenyl Chlorophosphonate is a key reagent in the synthesis of various biologically active
molecules. Its applications include:

¢ Phosphorylation of alcohols and amines: To introduce phosphate groups, which can improve
solubility and act as prodrug moieties.

o Peptide synthesis: Used as a coupling reagent.[4]

e Synthesis of nucleotide analogues: Important in antiviral and anticancer drug discovery.
The deuterated form, Diphenyl Chlorophosphonate-d10, is particularly valuable for:

e Pharmacokinetic studies: To trace the metabolic fate of a drug candidate.

¢ Quantitative analysis: As an internal standard in bioanalytical assays due to its similar
chemical behavior and distinct mass.

Safety Information

The safety information provided is for the non-deuterated Diphenyl Chlorophosphonate and
should be considered applicable to the d10 analogue.

Hazard Statement Precautionary Statement

) Wear protective gloves/protective clothing/eye
Causes severe skin burns and eye damage.[6] ) ]
protection/face protection.[6]

] Do not eat, drink or smoke when using this
Harmful if swallowed.[6]
product.[6]

Contact with water liberates toxic gas. Keep away from moisture.[4]

For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the
supplier.

Logical Relationships in Application
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The use of Diphenyl Chlorophosphonate-d10 in drug development often follows a logical
progression from synthesis to analysis.
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Caption: Role of Diphenyl Chlorophosphonate-d10 in drug development workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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